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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of BAY-1895344 (Elimusertib), a highly
potent and selective Ataxia Telangiectasia and Rad3-related (ATR) kinase inhibitor, with other
widely used ATR inhibitors. ATR is a critical regulator of the DNA damage response (DDR),
making it a prime target for cancer therapy, particularly in tumors with existing DNA repair
deficiencies.[1][2] This document summarizes key experimental data, details methodologies for
crucial experiments, and presents signaling pathways and workflows to facilitate informed
decisions in research and drug development.

Performance Comparison of ATR Inhibitors

BAY-1895344 stands out for its high potency and selectivity for ATR. The following tables
summarize its performance in biochemical and cellular assays compared to other known ATR
inhibitors such as AZD6738 (Ceralasertib) and VE-822 (Berzosertib/M6620).

Table 1: Biochemical Potency and Kinase Selectivity
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T ¢ Selectivity Selectivity Selectivity
arge
Compound Ki L IC50 (nM) vs. ATM vs. DNA-PK vs. mTOR
inase
(Fold) (Fold) (Fold)

BAY-1895344  ATR 7131[4] ~203[4] ~47[4] >60[5]
AZD6738 ATR 1[6] >1000 >1000 ~8[7]

19 (in HT29
VE-822 ATR >100 >100 -

cells)[6]

Data compiled from multiple sources, and experimental conditions may vary.

ble 2: Cellul - | Antiproliferative Eff

Compound Cell Line Assay IC50 (nM)
HT-29 (human o

BAY-1895344 yH2AX Inhibition 36[5][8]
colorectal)
SU-DHL-8 (human B- o )

BAY-1895344 Antiproliferative 9[4]
cell ymphoma)
LoVo (human o ]

BAY-1895344 Antiproliferative 71[4]
colorectal)
GRANTA-519 (human o )

BAY-1895344 Antiproliferative 30[5]
mantle cell lymphoma)
GRANTA-519 (human - )

AZD6738 Antiproliferative 1000[5]
mantle cell lymphoma)
GRANTA-519 (human o ]

VE-822 (M6620) Antiproliferative 75[5]

mantle cell lymphoma)

Signaling Pathways and Experimental Workflows

Visual representations of the ATR signaling pathway and common experimental workflows are

provided below to enhance understanding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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